Cas no 1806726-52-2 (4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806726-52-2
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4835955
• Update Time: 2025-10-29

4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-5(3-14)6(12)2-7(13-4)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： UNYZHWRKWXDLJK-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C)C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806726-52-2)

4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806726-52-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with iodo, methyl, trifluoromethoxy, and methanol functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and heterocyclic building blocks in modern medicinal chemistry.

The iodo-substituted pyridine moiety in this compound offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This aligns with the growing trend of click chemistry and late-stage functionalization strategies in drug development. Additionally, the trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in the design of CNS-targeting drugs and agrochemicals. These properties address common challenges like blood-brain barrier penetration and pesticide resistance, topics frequently searched in academic and industrial forums.

From a synthetic perspective, 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol serves as a critical precursor for fluorinated pyridine libraries, a niche yet rapidly expanding area in combinatorial chemistry. Its methanol side chain further allows for derivatization into esters, ethers, or carbamates, broadening its utility in structure-activity relationship (SAR) studies. This adaptability resonates with the current focus on fragment-based drug design and high-throughput screening, as evidenced by frequent queries in AI-driven literature databases.

Environmental and regulatory considerations also play a role in the compound's relevance. The trifluoromethoxy group is increasingly favored over traditional halogenated motifs due to its lower persistence in ecosystems, aligning with green chemistry principles. This aspect is particularly salient given the surge in searches for sustainable synthetic routes and eco-friendly agrochemicals. Moreover, the compound's stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine discussions.

In analytical chemistry, CAS No. 1806726-52-2 is characterized by distinct spectroscopic signatures, such as 19F-NMR shifts and mass fragmentation patterns, which are frequently referenced in method development papers. These features cater to the rising demand for analytical validation protocols in quality control laboratories. The compound's compatibility with HPLC-MS and GC-MS techniques further underscores its utility in metabolite identification studies, a recurring theme in pharmacokinetic research.

Market-wise, the demand for 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol reflects broader trends in custom synthesis and contract research organizations (CROs). Its niche application spectrum positions it as a high-value material for specialty chemical suppliers, with procurement inquiries often linked to scalable synthesis and regulatory documentation. These keywords dominate search engine analytics in the fine chemicals sector, highlighting the compound's commercial viability.

In summary, 4-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806726-52-2) exemplifies the convergence of structural ingenuity and practical applicability in contemporary chemical research. Its multifaceted roles—from enabling cross-coupling chemistry to addressing sustainability challenges—make it a compound of enduring interest across academia and industry. As research into fluorinated heterocycles and targeted therapeutics accelerates, this molecule is poised to remain a focal point in scientific discourse.